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Compound of Interest

Compound Name: Tris(dimethylamino)silane

Cat. No.: B081438 Get Quote

Tris(dimethylamino)silane is a reactive and hazardous chemical that requires careful

handling and disposal to ensure the safety of laboratory personnel and to prevent

environmental contamination. This guide provides detailed procedures for the proper disposal

of Tris(dimethylamino)silane, in addition to essential safety information.

Key Safety and Hazard Information
Tris(dimethylamino)silane is a flammable liquid and vapor that reacts violently with water.[1] It

is corrosive and can cause severe skin burns and eye damage.[2][3][4] Inhalation of its vapors

can be fatal, and it is toxic if it comes into contact with the skin.[2][3][4] Due to these hazards, it

is imperative to handle this compound in a well-ventilated area, preferably a chemical fume

hood, and to wear appropriate personal protective equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Tightly fitting chemical safety goggles and a face shield (minimum 8-inch).[1]

Hand Protection: Rubber, neoprene, or nitrile gloves.[5]

Skin Protection: A complete chemical-resistant suit and flame-retardant antistatic protective

clothing.[1]

Respiratory Protection: An air-supplied or NIOSH-approved combination organic

vapor/amine gas respirator, especially if exposure may exceed the threshold limit value
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(TLV).[5]

Quantitative Data Summary
For quick reference, the table below summarizes the key quantitative safety and physical data

for Tris(dimethylamino)silane.

Property Value Citations

Flash Point -8.89 to 0.00 °C (closed cup) [1]

Boiling Point 142 °C [1]

Melting Point -90 °C [1]

Specific Gravity 0.838 g/cm³ at 25 °C [1]

Inhalation Toxicity LC50 (rat): 38 ppm/4 hours [5]

Oral Toxicity LD50 (rat): 595 mg/kg [5]

HMIS Ratings
Health: 4, Flammability: 3,

Reactivity: 2
[5]

NFPA 704 Ratings
Health: 3, Flammability: 3,

Reactivity: 1
[1]

Step-by-Step Disposal Protocols
There are two primary recommended methods for the disposal of Tris(dimethylamino)silane.

The choice of method may depend on the available facilities and the quantity of waste.

Method 1: Hydrolysis and Neutralization

This method should be performed in a chemical fume hood.

Hydrolysis: Carefully and slowly add the Tris(dimethylamino)silane to a container of water.

The reaction can be vigorous and will produce dimethylamine, which is a flammable and

toxic gas. Ensure the addition is controlled to manage the reaction rate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.benchchem.com/product/b081438?utm_src=pdf-body
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://www.benchchem.com/product/b081438?utm_src=pdf-body
https://www.benchchem.com/product/b081438?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Separation: After the reaction is complete, the mixture will separate into an aqueous layer

and an organic layer.

Neutralization: The aqueous layer, containing dimethylamine, should be neutralized with

hydrochloric acid. Monitor the pH to ensure complete neutralization.

Final Disposal: The neutralized aqueous layer can then be disposed of in accordance with

local regulations. The organic layer may be incinerated.[5]

Method 2: Incineration

This is a more direct method but requires access to a chemical incinerator.

Professional Disposal Service: It is highly recommended to contact a licensed professional

waste disposal service for this method.[1]

Incineration: The Tris(dimethylamino)silane should be burned in a chemical incinerator

equipped with an afterburner and a scrubber to handle the hazardous combustion products.

[1] Extra care should be taken during ignition due to the material's high flammability.[1]

Small Spill Disposal

For small spills, an alternative disposal method is available:

Absorption: Cover the spill with an absorbent material such as clay or vermiculite.[5]

Collection: Transfer the absorbent material to a suitable, sealed container for disposal.[5]

Disposal: The container with the absorbed material should be disposed of as solid waste in

accordance with all chemical pollution control regulations.[5]

Disposal Procedure Workflow
The following diagram illustrates the decision-making process and steps for the proper disposal

of Tris(dimethylamino)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://wimna.com/assets/sds/tris(dimethylamino)silane%20sds.pdf
https://www.chemicalbook.com/msds/tris-dimethylamino-silane.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.0-msds.pdf
https://ereztech.com/wp-content/uploads/chemical_sds/SDS-SI2897.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT8714.1-msds.pdf
https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-procedures
https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-procedures
https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-procedures
https://www.benchchem.com/product/b081438#tris-dimethylamino-silane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

